1-(3-Amino-5-iodophenyl)-1-chloropropan-2-one

• Molecular Formula: C9H9ClINO
• Molecular Weight: 309.53 g/mol
• IUPAC Name: 1-(3-amino-5-iodophenyl)-1-chloropropan-2-one
• InChI: InChI=1S/C9H9ClINO/c1-5(13)9(10)6-2-7(11)4-8(12)3-6/h2-4,9H,12H2,1H3
• InChI Key: KPMGKHWQNPOBTF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC(=CC(=C1)I)N)Cl

Description

1-(3-Amino-5-iodophenyl)-1-chloropropan-2-one (Molecular Formula: C₉H₉ClINO) is a halogenated aromatic ketone designed for use as a key synthetic intermediate in organic and medicinal chemistry research. This compound integrates an electron-rich amino group and heavy iodine and chlorine atoms on a propanone backbone, making it a versatile building block for constructing more complex molecules. Its structure is tailored for participation in various chemical reactions, including nucleophilic substitution and metal-catalyzed cross-coupling, due to the reactivity of its halogen substituents. In scientific research, structurally similar compounds have demonstrated significant value as precursors in the development of pharmacologically active molecules. These analogs are frequently investigated for their potential in creating anticancer agents, with some derivatives targeting key enzymes like tyrosine kinases, and for developing antimicrobial compounds that show activity against Gram-positive bacteria. The presence of iodine also opens avenues for researching applications in molecular imaging, such as in the development of probes for Positron Emission Tomography (PET) when using radioactive isotopes. The mechanism of action for its derivatives often involves interaction with specific biological targets, potentially forming covalent bonds with nucleophilic sites on proteins or enzymes, thereby modulating their activity in biochemical pathways. This product is provided For Research Use Only. It is not intended for diagnostic or therapeutic applications and is strictly not for human or veterinary use.

Comparison with Similar Compounds

Key Observations:

• Electronic Effects: The amino-iodo combination in the target compound contrasts with analogs bearing -SCF₃ (strong electron-withdrawing) or -SMe (moderate electron-donating) groups. This diversity impacts reactivity in nucleophilic substitutions or redox reactions .
• Biological Interactions: Hydrazono-benzothiazole derivatives exhibit anti-tumor activity via DNA intercalation or enzyme inhibition (e.g., CDK9), while tetrazolinone analogs act as herbicides . The target compound’s iodine atom may mimic halogen bonding observed in kinase inhibitors .

Physicochemical Properties

• NMR Shifts: The iodine atom in the target compound is expected to cause significant deshielding in $ ^1H $ NMR (e.g., aromatic protons near -I) compared to chloro or methyl analogs. For example, in 1-(2-(benzothiazol-2-yl)hydrazono)-1-chloropropan-2-one, the hydrazono proton resonates at δ 6.15 ppm , whereas iodine’s anisotropic effect might shift nearby protons upfield or downfield depending on position.
• Solubility: The amino group enhances water solubility relative to lipophilic -SCF₃ or benzothiazole analogs .

Q & A

Q. What are the optimal synthetic routes for 1-(3-Amino-5-iodophenyl)-1-chloropropan-2-one in laboratory settings?

The synthesis typically involves multi-step routes, including halogenation and amination. For iodination, electrophilic aromatic substitution or metal-catalyzed coupling (e.g., Ullmann reaction) may introduce iodine at the para position relative to the amino group. Subsequent chlorination of the propanone moiety can be achieved using reagents like thionyl chloride (SOCl₂) under controlled conditions . Reaction optimization (e.g., temperature, solvent polarity) is critical to minimize by-products, as highlighted in analogous halogenated phenylpropanone syntheses .

Q. How is the molecular structure of this compound characterized using crystallographic techniques?

Single-crystal X-ray diffraction (SC-XRD) is the gold standard. The SHELX suite (e.g., SHELXL) is widely used for refining crystallographic data, enabling precise determination of bond lengths, angles, and halogen (I/Cl) positions . ORTEP-III with a graphical interface aids in visualizing thermal ellipsoids and molecular packing . For non-crystalline samples, NMR (¹H/¹³C) and high-resolution mass spectrometry (HRMS) complement structural elucidation.

Q. What common chemical reactions does this compound undergo, and what are the standard conditions?

• Nucleophilic substitution : The iodine atom (a good leaving group) facilitates aromatic substitution with nucleophiles (e.g., amines, thiols) under mild conditions (50–80°C, polar aprotic solvents like DMF) .
• Reduction : The chloropropanone moiety can be reduced to a secondary alcohol using NaBH₄ or LiAlH₄ in THF .
• Oxidation : The amino group may undergo oxidation to nitro derivatives with H₂O₂ or KMnO₄ under acidic conditions .

Advanced Research Questions

Q. How does the iodine substituent influence reactivity compared to chloro/bromo analogs?

Iodine’s larger atomic radius and lower electronegativity enhance its leaving group ability in nucleophilic aromatic substitution, enabling reactions at lower temperatures compared to Cl/Br analogs . However, steric hindrance from the iodine atom may reduce reactivity in crowded molecular environments. Comparative kinetic studies (e.g., Hammett plots) can quantify these effects .

Q. What methodologies are employed to study interactions with biological targets (e.g., enzymes/DNA)?

• Covalent binding assays : The chloropropanone and iodo groups may form covalent adducts with cysteine residues or DNA bases. Radiolabeling (³²P/¹²⁵I) or fluorescence quenching experiments track binding .
• Docking simulations : Molecular docking (AutoDock Vina) predicts binding modes to proteins, leveraging the amino group’s hydrogen-bonding potential and iodine’s hydrophobic interactions .
• Isothermal titration calorimetry (ITC) : Measures binding thermodynamics (ΔH, ΔS) for enzyme-inhibitor complexes .

Q. How can computational tools predict bioactivity and resolve contradictory data in reaction yields?

• QSAR models : Train models using descriptors like Hammett constants (σ⁺) for iodine and Cl substituents to predict reaction rates or bioactivity .
• Contradiction resolution : If reaction yields vary with solvent polarity (e.g., DMSO vs. THF), multivariate analysis (ANOVA) identifies critical factors. For example, highlights solvent optimization to reduce by-products .

Q. What strategies mitigate challenges in purifying this compound due to halogen-related instability?

• Chromatography : Use silica gel modified with iodide ions to minimize decomposition during column purification.
• Low-temperature crystallization : Slow cooling in ethanol/water mixtures enhances crystal purity .
• Stability assays : Monitor degradation via HPLC under varying pH and light conditions; amber vials prevent photodehalogenation .